Cas no 480450-68-8 ([(5-chloropyridin-2-yl)amino]2-oxoacetate)

• Product Name: [(5-chloropyridin-2-yl)amino]2-oxoacetate
• CAS No: 480450-68-8
• MF: C₈H₇ClN₂O₃
• MW: 214.60578083992
• CID: 1067850
• PubChem ID: 44119563
• Update Time: 2025-04-20

[(5-chloropyridin-2-yl)amino]2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• [(5-chloropyridin-2-yl)amino]2-oxoacetate
• methyl 2-[(5-chloropyridin-2-yl)amino]-2-oxoacetate
• SCHEMBL1503835
• QXJJODRMMDQBKV-UHFFFAOYSA-N
• Methyl [(5-chloropyridin-2-yl)amino](oxo)acetate
• DA-42343
• Acetic acid, [(5-chloro-2-pyridinyl)amino]oxo-, methyl ester
• 480450-68-8
• 2-[(5-chloropyridin-2-yl)amino]-2-oxoacetic acid methyl ester
• DTXSID80657293

• Inchi： 1S/C8H7ClN2O3/c1-14-8(13)7(12)11-6-3-2-5(9)4-10-6/h2-4H,1H3,(H,10,11,12)
• InChI Key： QXJJODRMMDQBKV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NC(C(=O)OC)=O

Computed Properties

• Exact Mass: 214.0145198g/mol
• Monoisotopic Mass: 214.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.453±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.1 g/l) (25 º C),